3-acetyl-2-((3-chlorophenyl)amino)-6-methyl-4H-pyran-4-one

• IUPAC Name: 3-acetyl-2-(3-chloroanilino)-6-methylpyran-4-one
• InChI: InChI=1S/C14H12ClNO3/c1-8-6-12(18)13(9(2)17)14(19-8)16-11-5-3-4-10(15)7-11/h3-7,16H,1-2H3
• InChI Key: LBPYQIDURSTULP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C(=C(O1)NC2=CC(=CC=C2)Cl)C(=O)C
• Molecular Formula: C14H12ClNO3
• Molecular Weight: 277.70 g/mol

Description

The compound “3-acetyl-2-((3-chlorophenyl)amino)-6-methyl-4H-pyran-4-one” is a derivative of 1,3,4-oxadiazoles. These derivatives are known to possess significant biological activity, including antibacterial, antifungal, antitubercular, antiprotozoal, anticancer, and anti-inflammatory properties.

Synthesis Analysis

The synthesis of such compounds is usually based on two-step reactions. The first step involves a condensation reaction between appropriate carboxylic acid hydrazide and aldehydes. The obtained hydrazones are then subjected to a cyclization reaction with acetic anhydride.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include condensation and cyclization reactions. The condensation reaction occurs between a carboxylic acid hydrazide and aldehydes, followed by a cyclization reaction with acetic anhydride.

Future Directions

The 1,3,4-oxadiazole derivatives, including “3-acetyl-2-((3-chlorophenyl)amino)-6-methyl-4H-pyran-4-one”, present promising substrates for the development of drugs for the treatment of various diseases. Future research could focus on exploring their potential therapeutic applications and improving their effectiveness and safety profile.